Cas no 2866334-70-3 (2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride)

• Product Name: 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride
• CAS No: 2866334-70-3
• MF: C₅H₇ClN₂OS
• MW: 178.639878511429
• CID: 6453181
• PubChem ID: 165992918
• Update Time: 2025-10-23

2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride
• 2866334-70-3
• 2-amino-1-(1,2-thiazol-3-yl)ethan-1-one hydrochloride
• 2-amino-1-(1,2-thiazol-3-yl)ethanone;hydrochloride
• EN300-39668953

• Inchi： 1S/C5H6N2OS.ClH/c6-3-5(8)4-1-2-9-7-4;/h1-2H,3,6H2;1H
• InChI Key： QDURQWVRXZUWSF-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(C(CN)=O)=N1

Computed Properties

• Exact Mass: 177.9967617g/mol
• Monoisotopic Mass: 177.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride

Comprehensive Overview of 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride (CAS No. 2866334-70-3)

2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride (CAS No. 2866334-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features an isothiazole ring coupled with an amino ketone moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride includes a reactive amino group and a ketone functionality, which are pivotal for further chemical modifications. Its hydrochloride salt form enhances stability and solubility, making it suitable for various experimental and industrial processes. Given the rising demand for novel heterocyclic compounds, this molecule is often explored for its unique physicochemical properties.

One of the key areas where 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride finds application is in the development of bioactive molecules. The isothiazole scaffold is known for its presence in several pharmacologically active compounds, including antimicrobial and anti-inflammatory agents. Researchers are investigating its potential as a building block for new therapeutic candidates, aligning with the growing trend of targeted drug design and precision medicine.

In addition to pharmaceutical applications, 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride is also studied in material science. Its ability to form stable complexes with metals and other organic molecules makes it a candidate for advanced materials, such as organic semiconductors and catalysts. The compound's role in green chemistry initiatives is another hot topic, as industries seek sustainable alternatives for chemical synthesis.

The synthesis of 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride typically involves multi-step organic reactions, including condensation and salt formation. Optimizing these processes for higher yield and purity is a common focus in academic and industrial labs. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined its production, addressing scalability challenges.

Market trends indicate a steady rise in the demand for 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride, driven by its diverse applications. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of research institutions and pharmaceutical companies. Quality control and regulatory compliance remain critical, ensuring that the compound meets the standards for Good Manufacturing Practice (GMP) and other industry benchmarks.

For researchers looking to explore 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride, understanding its spectral data (e.g., NMR, IR, and mass spectrometry) is essential. These analytical tools help confirm the compound's identity and purity, which are crucial for reproducibility in experiments. Open-access databases and collaborative platforms are increasingly sharing such data, fostering innovation and reducing redundancy in research.

In summary, 2-Amino-1-(isothiazol-3-yl)ethanone hydrochloride (CAS No. 2866334-70-3) is a promising compound with broad utility in pharmaceuticals and materials science. Its unique structural features and reactivity profile make it a valuable asset for modern chemical research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in next-generation innovations.